Abemaciclib Acquired Resistance In Vitro: A Technical Support Guide

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Abemaciclib Mesylate*
CAS No.:	*1231930-82-7*
Cat. No.:	*B560073*

Get Quote

Welcome to the technical support center for researchers investigating acquired resistance to abemaciclib. This guide is designed to provide you with practical, in-depth answers and troubleshooting strategies for your in vitro experiments. As fellow scientists, we understand the nuances and challenges of this research. Therefore, this resource goes beyond simple protocols to explain the "why" behind the "how," ensuring your experiments are robust, reproducible, and insightful.

Frequently Asked Questions (FAQs)

Here, we address some of the common initial questions that arise when beginning to study acquired resistance to abemaciclib.

Q1: What are the most common molecular mechanisms driving acquired resistance to abemaciclib in vitro?

A1: Acquired resistance to abemaciclib is multifactorial, but several key mechanisms have been consistently observed in preclinical models. These can be broadly categorized as either alterations within the target pathway or activation of bypass signaling pathways.

© 2026 BenchChem. All rights reserved.

- On-Target Alterations: The primary mechanism of abemaciclib is the inhibition of cyclin-dependent kinases 4 and 6 (CDK4/6), which prevents the phosphorylation of the retinoblastoma protein (Rb) and halts cell cycle progression from G1 to S phase.[1] Resistance can arise from genetic changes that reactivate this pathway. A common observation is the amplification of the CDK6 gene.[2][3] While less frequent, loss-of-function mutations in the RB1 gene can also render the cells insensitive to CDK4/6 inhibition.[4]

- Bypass Pathways: Cancer cells can develop resistance by activating alternative signaling pathways that promote cell proliferation independently of the CDK4/6-Rb axis. Commonly implicated pathways include:

  - PI3K/AKT/mTOR Pathway: Upregulation of this pathway is a frequent escape mechanism.[5]

  - RAS/MEK/ERK (MAPK) Pathway: Increased signaling through this pathway can also drive proliferation in the presence of abemaciclib.[5]

  - Fibroblast Growth Factor Receptor (FGFR) Signaling: Amplification or activating mutations in FGFRs have been identified as potential drivers of resistance.[6]

  - Cyclin E-CDK2 Axis: Overexpression of Cyclin E1 (encoded by the CCNE1 gene) can lead to CDK2 activation, which can phosphorylate Rb and other substrates to promote S-phase entry, thereby bypassing the need for CDK4/6.[2]

- Drug Efflux and Metabolism: While less commonly cited as a primary driver of in vitro resistance, alterations in drug transporters could theoretically contribute. It's also worth noting that abemaciclib has a broader kinase inhibitory profile compared to other CDK4/6 inhibitors like palbociclib, which may influence the development of distinct resistance mechanisms.[7]

Q2: My abemaciclib-resistant cells show a different morphology and growth rate compared to the parental line. Is this expected?

A2: Yes, this is a very common observation. The process of acquiring resistance involves significant selective pressure, which can lead to profound phenotypic changes. Resistant cells

© 2026 BenchChem. All rights reserved.

often exhibit altered morphology, such as a more mesenchymal-like appearance, which can be associated with an epithelial-to-mesenchymal transition (EMT).[5] Additionally, changes in growth rate are expected. While some resistant clones may grow faster than the parental line in the presence of the drug, they might grow slower in its absence. It's crucial to characterize the growth kinetics of your resistant cell lines both with and without abemaciclib to fully understand their phenotype. Furthermore, some studies have shown that abemaciclib resistance can be associated with an increased metastatic potential and deregulation of lysosomal proteins.[8]

Q3: Can I use a cell line that is resistant to another CDK4/6 inhibitor, like palbociclib, to study abemaciclib resistance?

A3: While there can be cross-resistance between CDK4/6 inhibitors, it is not always the case. The mechanisms of resistance to palbociclib and abemaciclib can be distinct.[7][9] For instance, some palbociclib-resistant models have shown upregulation of G2/M pathways and remain sensitive to abemaciclib.[10] Conversely, abemaciclib-resistant cells may upregulate pathways like oxidative phosphorylation (OXPHOS).[10] Therefore, while a palbociclib-resistant line can be a useful tool to investigate sequential therapy, it is not a direct substitute for a model of acquired abemaciclib resistance. For studying abemaciclib-specific resistance mechanisms, it is best to generate a resistant line through chronic exposure to abemaciclib.

Troubleshooting Guides

This section provides solutions to common experimental hurdles.

Issue 1: Difficulty in Generating a Stably Resistant Cell Line

- Problem: Cells are not surviving the stepwise increase in abemaciclib concentration, or the surviving population does not show a significant shift in the IC50 value.
- Potential Causes & Solutions:
  - Initial Seeding Density is Too Low: When increasing the drug concentration, a significant portion of the cell population will die. If the initial number of cells is too low, the few

© 2026 BenchChem. All rights reserved.

resistant clones that may emerge will not have a sufficient community effect to survive and proliferate.

- Solution: Start with a higher confluency (e.g., 70-80%) in a larger flask (T-75 or T-150) when you begin the selection process. This increases the probability of having a pre-existing resistant sub-population.

- Concentration Increases are Too Aggressive: Increasing the abemaciclib concentration too quickly can lead to massive cell death without allowing time for the adaptation and selection of resistant cells.

  - Solution: Begin with a concentration around the IC25-IC50 of the parental cell line. Allow the cells to recover and reach a healthy growth rate before increasing the concentration. Subsequent increases should be gradual, for example, in increments of 0.25x or 0.5x the current concentration.

- Insufficient Time for Adaptation: Resistance is not an instantaneous process. Cells may need several passages at a given concentration to stabilize their resistant phenotype.

  - Solution: Be patient. It can take several months (6 or more) to develop a stably resistant cell line.[10][11] Monitor the cells' morphology and growth rate. Only increase the drug concentration once the cells are growing consistently.

- Cell Line Authenticity and Contamination: Misidentified or contaminated cell lines can behave unpredictably.

  - Solution: Always authenticate your parental cell line by short tandem repeat (STR) analysis before starting a long-term experiment. Regularly test for mycoplasma contamination.

Issue 2: Inconsistent Results in Cell Viability/Proliferation Assays

- Problem: You are observing high variability in your IC50 values for abemaciclib in both parental and resistant cell lines between experiments.

- Potential Causes & Solutions:

© 2026 BenchChem. All rights reserved.

- Choice of Proliferation Assay: This is a critical point for CDK4/6 inhibitors. Assays that measure metabolic activity (e.g., MTT, MTS, or ATP-based assays like CellTiter-Glo®) can be misleading.[12] Cells treated with abemaciclib arrest in the G1 phase but can continue to grow in size, leading to an increase in mitochondria and ATP, which can mask the anti-proliferative effect.[13][14]
  - Solution: Use assays that directly measure cell number or DNA content. Crystal violet staining, direct cell counting (e.g., with a hemocytometer or an automated cell counter), or DNA-based fluorescence assays (e.g., CyQUANT™) are more reliable for assessing the effects of cytostatic agents like abemaciclib.[15]
- Inconsistent Seeding Density: Uneven cell seeding across the wells of a microplate is a common source of variability.
  - Solution: Ensure you have a single-cell suspension before seeding. Mix the cell suspension thoroughly before and during plating. Consider plating the cells in a larger volume and then adding the drug in a smaller, concentrated volume to minimize plating variability.
- Edge Effects in Microplates: Wells on the outer edges of a plate are more prone to evaporation, leading to changes in drug concentration and cell growth.
  - Solution: Avoid using the outermost wells for your experimental conditions. Fill them with sterile PBS or media to create a humidity barrier.
- Drug Stability: Abemaciclib, like any small molecule, can degrade over time if not stored properly.
  - Solution: Prepare fresh drug dilutions from a frozen stock for each experiment. Store the stock solution in small aliquots at -80°C to avoid multiple freeze-thaw cycles.

Issue 3: Western Blot Analysis Shows No Change in Key Pathway Proteins

- Problem: You have generated what appears to be a resistant cell line based on viability assays, but Western blotting for key proteins like p-Rb, Cyclin D1, or CDK6 does not show the expected changes.

© 2026 BenchChem. All rights reserved.

- Potential Causes & Solutions:
  - Timing of Lysate Collection: The expression and phosphorylation status of cell cycle proteins can fluctuate depending on the cell cycle phase and the time since drug treatment.
    - Solution: For acute treatment experiments, perform a time-course analysis (e.g., 6, 12, 24, 48 hours) to identify the optimal time point to observe changes in protein expression or phosphorylation. For chronically resistant lines, ensure they are in the logarithmic growth phase when you collect the lysates.
  - Antibody Quality: Not all antibodies are created equal. A non-specific or low-affinity antibody can lead to ambiguous results.
    - Solution: Always validate your antibodies. Use positive and negative controls where possible. Check the literature to see which antibodies have been successfully used for your target proteins in similar experimental systems.
  - Resistance Mechanism is Independent of the Analyzed Proteins: Your resistant cells may have developed a bypass mechanism that does not involve alterations in the specific proteins you are probing for.
    - Solution: Broaden your analysis. Consider performing a reverse-phase protein array (RPPA) or RNA sequencing (RNA-seq) to get a more global view of the changes in your resistant cells.[10] This can help you identify unexpected upregulated pathways. Also, consider probing for proteins in key bypass pathways, such as p-AKT, p-ERK, and Cyclin E1.
  - Loading Controls: Using an inappropriate loading control can lead to misinterpretation of the results.
    - Solution: Ensure your loading control (e.g., GAPDH, β-actin) is not affected by abemaciclib treatment or the development of resistance. You may need to test several loading controls to find a stable one for your specific model.

Detailed Experimental Protocols

© 2026 BenchChem. All rights reserved.

Here are step-by-step guides for key experiments in studying abemaciclib resistance.

Protocol 1: Generation of Abemaciclib-Resistant Cell Lines

This protocol describes a general method for developing acquired resistance through chronic drug exposure.

Materials:

- Parental cancer cell line (e.g., MCF7, T47D)
- Complete growth medium
- Abemaciclib (prepare a 10 mM stock in DMSO, store at -80°C)
- Sterile culture flasks (T-25, T-75, T-150)
- Standard cell culture equipment

Procedure:

- Determine the Parental IC50: First, accurately determine the IC50 of abemaciclib for your parental cell line using a reliable proliferation assay (e.g., Crystal Violet or CyQUANT™).
- Initial Exposure: Seed the parental cells in a T-75 flask at a confluency of 50-60%. The next day, add abemaciclib at a starting concentration equal to the IC25 of the parental line.
- Culture and Monitor: Culture the cells under standard conditions, replacing the medium with fresh, drug-containing medium every 3-4 days. Initially, you will observe significant cell death and reduced proliferation.
- Recovery and Expansion: Continue culturing the cells at this concentration until they recover and resume a consistent growth rate, similar to the parental line. This may take several weeks.
- Stepwise Dose Escalation: Once the cell population is stable, passage the cells and increase the abemaciclib concentration. A gradual increase (e.g., 1.5-fold) is recommended.

© 2026 BenchChem. All rights reserved.

- Repeat and Stabilize: Repeat steps 3-5, gradually increasing the drug concentration over several months. The final concentration should be significantly higher than the parental IC50 (e.g., 1-2 µM).[11]
- Characterization and Banking: Once you have a population of cells that can proliferate steadily in a high concentration of abemaciclib, characterize them thoroughly.
  - Confirm the shift in IC50 compared to the parental line.
  - Analyze the expression of key resistance markers by Western blot and/or RT-qPCR.
  - Assess for phenotypic changes (morphology, growth rate).
  - Bank the resistant cells at an early passage in multiple vials containing the maintenance concentration of abemaciclib.

Self-Validation Check: A successfully generated resistant line should exhibit a significant fold-increase in IC50 (typically >5-10 fold) compared to the parental line. This resistance should be stable over several passages in the presence of the drug.

Protocol 2: Western Blot Analysis of CDK4/6 Pathway Proteins

This protocol is for assessing changes in key proteins of the CDK4/6-Rb pathway.

Materials:

- Parental and abemaciclib-resistant cells
- RIPA lysis buffer with protease and phosphatase inhibitors
- BCA protein assay kit
- SDS-PAGE gels and running buffer
- Transfer apparatus and PVDF membrane
- Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

© 2026 BenchChem. All rights reserved.

- Primary antibodies (e.g., anti-Rb, anti-p-Rb (Ser807/811), anti-CDK4, anti-CDK6, anti-Cyclin D1)
- HRP-conjugated secondary antibody
- Chemiluminescent substrate
- Imaging system

Procedure:

- Cell Lysis: Grow parental and resistant cells to 70-80% confluency. For acute treatment, treat parental cells with abemaciclib for the desired time. Wash cells with ice-cold PBS and lyse with RIPA buffer.
- Protein Quantification: Quantify the protein concentration of the lysates using a BCA assay.
- SDS-PAGE and Transfer: Normalize the protein amounts for all samples (e.g., 20-30 µg per lane), run on an SDS-PAGE gel, and transfer the proteins to a PVDF membrane.
- Blocking and Antibody Incubation: Block the membrane for 1 hour at room temperature. Incubate with the primary antibody overnight at 4°C, according to the manufacturer's recommended dilution.
- Secondary Antibody and Detection: Wash the membrane with TBST. Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. Wash again and apply the chemiluminescent substrate.
- Imaging and Analysis: Capture the signal using an imaging system. Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Self-Validation Check: In sensitive cells treated with abemaciclib, you should observe a decrease in p-Rb levels.[16] In resistant cells, p-Rb levels may be restored or maintained despite the presence of the drug. Look for changes in the total levels of CDK4, CDK6, or Cyclin D1 in your resistant line compared to the parental line.[11]

© 2026 BenchChem. All rights reserved.

Protocol 3: RT-qPCR for Cell Cycle and Bypass Pathway Gene Expression

This protocol allows for the analysis of mRNA levels of genes implicated in resistance.

Materials:

- Parental and abemaciclib-resistant cells
- RNA extraction kit (e.g., RNeasy Kit)
- cDNA synthesis kit
- qPCR master mix (e.g., SYBR Green)
- Primers for target genes (e.g., CDK4, CDK6, CCNE1, MYC) and a housekeeping gene (e.g., ACTB, GAPDH)
- qPCR instrument

Procedure:

- RNA Extraction: Isolate total RNA from your cell samples according to the kit manufacturer's instructions.
- cDNA Synthesis: Synthesize cDNA from a standardized amount of RNA (e.g., 1 µg).
- qPCR Reaction: Set up the qPCR reactions containing cDNA, primers, and master mix.
- Data Analysis: Analyze the results using the ΔΔCt method to determine the relative fold change in gene expression in the resistant cells compared to the parental cells, normalized to the housekeeping gene.[17][18]

Self-Validation Check: The expression of your housekeeping gene should be stable across all samples. Look for significant upregulation of genes known to be involved in abemaciclib resistance, such as CDK6 or CCNE1, in your resistant cell lines.[3][16]

© 2026 BenchChem. All rights reserved.

Data Presentation and Visualization

Table 1: Example Data for Characterizing Abemaciclib-Resistant Cells

Cell Line	Abemaciclib IC50 (nM)	Fold Resistance	Doubling Time (hours)	p-Rb (Ser807/811) Expression (Relative to Parental)	CDK6 mRNA Expression (Fold Change vs. Parental)
Parental (MCF7)	150	1.0	24	1.0	1.0
Resistant (MCF7-AbeR)	1800	12.0	22	0.9	4.5

Signaling Pathway Diagrams

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: The canonical CDK4/6-Rb pathway inhibited by abemaciclib.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Key bypass and on-target mechanisms of abemaciclib resistance.

References

- Combination of Abemaciclib following Eribulin Overcomes Palbociclib-Resistant Breast Cancer by Inhibiting the G2/M Cell Cycle Phase. MDPI. Available from: [Link]
- Systematic Review of Molecular Biomarkers Predictive of Resistance to CDK4/6 Inhibition in Metastatic Breast Cancer. PMC - NIH. Available from: [Link]
- The resistance mechanisms to Abemaciclib, Palbociclib, and Ribociclib. ResearchGate. Available from: [Link]
- Pursuit of Biomarkers for CDK4/CDK6 Response Fails. The Oncology Pharmacist. Available from: [Link]

© 2026 BenchChem. All rights reserved.

- Potential biomarkers of resistance to CDK4/6 inhibitors: a narrative review of preclinical and clinical studies. Translational Breast Cancer Research. Available from: [Link]
- Potential biomarkers of resistance to CDK4/6 inhibitors: a narrative review of preclinical and clinical studies. Translational Breast Cancer Research. Available from: [Link]
- What is the mechanism of Abemaciclib? Patsnap Synapse. Available from: [Link]
- Distinct Mechanisms of Resistance to CDK4/6 Inhibitors Require Specific Subsequent Treatment Strategies: One Size Does Not Fit All. Cancer Research - AACR Journals. Available from: [Link]
- Mechanisms of Resistance to CDK4/6 Inhibitors and Predictive Biomarkers of Response in HR+/HER2-Metastatic Breast Cancer—A Review of the Literature. PubMed Central. Available from: [Link]
- (PDF) Combination of Abemaciclib following Eribulin Overcomes Palbociclib-Resistant Breast Cancer by Inhibiting the G2/M Cell Cycle Phase. ResearchGate. Available from: [Link]
- Abstract PD2-05: Differential mechanisms of acquired resistance to abemaciclib versus palbociclib reveal novel therapeutic strategies for CDK4/6 therapy-resistant breast cancers. AACR Journals. Available from: [Link]
- Resistance to abemaciclib is associated with increased metastatic potential and lysosomal protein deregulation in breast cancer cells. bioRxiv. Available from: [Link]
- Mechanism of CDK4/6 Inhibitor Resistance in Hormone Receptor-positive Breast Cancer and Alternative Treatment Strategies. Anticancer Research. Available from: [Link]
- Western blot analysis of cyclin D1, Cdk4 and Cdk6 at the indicated time... ResearchGate. Available from: [Link]
- Abemaciclib, a CDK4 and 6 inhibitor with unique pharmacological properties for breast cancer therapy. ASCO Publications. Available from: [Link]
- Abstract 1798: Mechanisms of acquired resistance to palbociclib reveals pathways of response to abemaciclib. Cancer Research - AACR Journals. Available from: [Link]

© 2026 BenchChem. All rights reserved.

- Abstract 1798: Mechanisms of acquired resistance to palbociclib reveals pathways of response to abemaciclib | Request PDF. ResearchGate. Available from: [Link]
- Molecular mechanisms of resistance to CDK4/6 inhibitors in breast cancer: A review. PMC. Available from: [Link]
- Abemaciclib is effective in palbociclib-resistant hormone receptor-positive metastatic breast cancers. PMC - NIH. Available from: [Link]
- Cyclin-dependent kinase 4 may be expressed as multiple proteins and have functions that are independent of binding to CCND and RB and occur at the S and G2/M phases of the cell cycle. NIH. Available from: [Link]
- The search for CDK4/6 inhibitor biomarkers has been hampered by inappropriate proliferation assays. PubMed. Available from: [Link]
- (PDF) The search for CDK4/6 inhibitor biomarkers has been hampered by inappropriate proliferation assays. ResearchGate. Available from: [Link]
- Study: Alterations in Signaling Pathways Contribute to CDK4/6i Resistance in ER-Positive/HER2-Negative Breast Cancer. Pharmacy Times. Available from: [Link]
- The search for CDK4/6 inhibitor biomarkers has been hampered by inappropriate proliferation assays. bioRxiv. Available from: [Link]
- Therapy-Induced Senescence Contributes to the Efficacy of Abemaciclib in Patients with Dedifferentiated Liposarcoma. PMC - NIH. Available from: [Link]
- Western blot analysis of the cell cycle regulators Cyclin-E, CDK4,... ResearchGate. Available from: [Link]
- Effects of abemaciclib treatment on cell cycle regulation, apoptosis,... ResearchGate. Available from: [Link]
- Targeting CDK4 and 6 in Cancer Therapy: Emerging Preclinical Insights Related to Abemaciclib. The Oncologist - Oxford Academic. Available from: [Link]

© 2026 BenchChem. All rights reserved.

- The search for CDK4/6 inhibitor biomarkers has been hampered by inappropriate proliferation assays. bioRxiv. Available from: [Link]
- Distinct CDK6 complexes determine tumor cell response to CDK4/6 inhibitors and degraders. NIH. Available from: [Link]
- Effect of palliative radiotherapy and cyclin-dependent kinase 4/6 inhibitor on breast cancer cell lines. PMC. Available from: [Link]
- The Evolving Pathways of the Efficacy of and Resistance to CDK4/6 Inhibitors in Breast Cancer. MDPI. Available from: [Link]
- Unusual mechanism of CDK4/6 inhibitor resistance found, may be reversible. Dana-Farber Cancer Institute. Available from: [Link]
- Development of abemaciclib resistant breast cancer cells. (A) Resistant... ResearchGate. Available from: [Link]
- Models of Early Resistance to CDK4/6 Inhibitors Unveil Potential Therapeutic Treatment Sequencing. MDPI. Available from: [Link]
- Quantitative RT-PCR confirmation of key perturbed genes identified by... ResearchGate. Available from: [Link]
- Establishment of Drug-resistant Cell Lines. Creative Bioarray. Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. What is the mechanism of Abemaciclib? [synapse.patsnap.com]
- 2. Mechanisms of Resistance to CDK4/6 Inhibitors and Predictive Biomarkers of Response in HR+/HER2-Metastatic Breast Cancer—A Review of the Literature - PMC

[pmc.ncbi.nlm.nih.gov]

- 3. mdpi.com [mdpi.com]
- 4. Systematic Review of Molecular Biomarkers Predictive of Resistance to CDK4/6 Inhibition in Metastatic Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Molecular mechanisms of resistance to CDK4/6 inhibitors in breast cancer: A review - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Potential biomarkers of resistance to CDK4/6 inhibitors: a narrative review of preclinical and clinical studies - Huang - Translational Breast Cancer Research [tbcr.amegroups.org]
- 7. aacrjournals.org [aacrjournals.org]
- 8. biorxiv.org [biorxiv.org]
- 9. aacrjournals.org [aacrjournals.org]
- 10. Abemaciclib is effective in palbociclib-resistant hormone receptor-positive metastatic breast cancers - PMC [pmc.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. The search for CDK4/6 inhibitor biomarkers has been hampered by inappropriate proliferation assays - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. biorxiv.org [biorxiv.org]
- 14. biorxiv.org [biorxiv.org]
- 15. researchgate.net [researchgate.net]
- 16. researchgate.net [researchgate.net]
- 17. Therapy-Induced Senescence Contributes to the Efficacy of Abemaciclib in Patients with Dedifferentiated Liposarcoma - PMC [pmc.ncbi.nlm.nih.gov]
- 18. Effect of palliative radiotherapy and cyclin-dependent kinase 4/6 inhibitor on breast cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Abemaciclib Acquired Resistance In Vitro: A Technical Support Guide]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b560073/docs#abemaciclib-acquired-resistance-in-vitro-a-technical-support-guide]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved.

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.